Cas no 2008068-91-3 (Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester
• CAS No: 2008068-91-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5292748
• Update Time: 2025-10-25

Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-10(2)15(13(17)18-14(3,4)5)9-12(16)8-11-6-7-11/h10-11H,6-9H2,1-5H3
• InChI Key： SDCVKTUVTCDSDP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(=O)CC1CC1)C(C)C

Additional information on Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2008068-91-3)

The compound Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2008068-91-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl group and a tert-butyl ester moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its versatility in drug discovery and its role in modulating biological pathways.

In recent years, the demand for N-substituted carbamates like this compound has surged, driven by their applications in developing enzyme inhibitors and receptor modulators. The presence of the 1,1-dimethylethyl ester group enhances its stability, making it suitable for controlled-release formulations. This attribute aligns with the growing trend in sustainable chemistry and green synthesis, where researchers seek eco-friendly intermediates with minimal environmental impact.

The 3-cyclopropyl-2-oxopropyl segment in the molecule is particularly noteworthy. Cyclopropyl rings are known to confer conformational rigidity, which can improve binding affinity in drug-target interactions. This feature has sparked interest in the context of precision medicine and personalized therapeutics, where molecular specificity is paramount. Additionally, the compound’s isopropyl substitution offers steric hindrance, a property exploited in designing selective inhibitors.

From a synthetic chemistry perspective, Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester is often utilized in peptide mimetics and prodrug development. Its compatibility with solid-phase synthesis techniques makes it a favorite among medicinal chemists. The compound’s CAS No. 2008068-91-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound’s potential role in neuropharmacology. The carbamate functional group is a common motif in neuroactive agents, and derivatives of this molecule are being explored for their ability to cross the blood-brain barrier. This aligns with the broader focus on central nervous system (CNS) drug development, a hot topic in pharmaceutical innovation.

In agrochemical applications, the N-(1-methylethyl) moiety of this compound has drawn attention for its herbicidal and fungicidal properties. As the agricultural sector shifts toward low-toxicity and high-efficiency solutions, such derivatives are gaining traction. The tert-butyl ester group further enhances lipophilicity, a critical factor in pesticide formulation.

The compound’s stability under physiological conditions also makes it a candidate for bioconjugation strategies, particularly in antibody-drug conjugates (ADCs) and targeted therapy. This application is particularly relevant in the era of cancer immunotherapy, where precise drug delivery is essential. Researchers are investigating its potential to improve the pharmacokinetic profiles of therapeutic agents.

In conclusion, Carbamic acid, N-(3-cyclopropyl-2-oxopropyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2008068-91-3) represents a multifaceted tool in modern chemistry. Its structural features and functional groups make it indispensable in drug design, agrochemicals, and material science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable technologies.